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Compound of Interest

Compound Name: Alpha-Cypermethrin

Cat. No.: B1665265 Get Quote

Introduction

Alpha-cypermethrin is a potent, broad-spectrum, non-systemic synthetic pyrethroid

insecticide used to control a wide range of chewing and sucking insect pests in various

agricultural and horticultural crops.[1][2] As a Type II pyrethroid, it is a highly active neurotoxin

that provides rapid knockdown and residual control of target pests through contact and

ingestion.[3] Alpha-cypermethrin consists of two of the most biologically active isomers of

cypermethrin, enhancing its efficacy.

Mode of Action

The primary mode of action for alpha-cypermethrin is the disruption of the insect's nervous

system. It acts as an axonic poison by targeting the voltage-gated sodium channels in the

neuronal membranes of insects.

Binding to Sodium Channels: Alpha-cypermethrin binds to the sodium channels, which are

essential for the propagation of nerve impulses.

Delayed Channel Closure: This binding action prevents the sodium channels from closing

promptly after activation, leading to a prolonged influx of sodium ions into the nerve cell.

Repetitive Nerve Firing: The prolonged influx of sodium ions causes repetitive and

uncontrolled firing of neurons.
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Paralysis and Death: This hyperactivity of the nervous system results in tremors, muscle

spasms, lack of coordination, paralysis, and ultimately, the death of the insect.

While the interaction with sodium channels is the primary mechanism, other potential effects on

the central nervous system, such as antagonism of GABA-mediated inhibition or modulation of

nicotinic cholinergic transmission, have been suggested as secondary mechanisms.

Target Pests and Crops

Alpha-cypermethrin is effective against a broad spectrum of pests across numerous crops.

Target Pests: Common target pests include Lepidoptera (e.g., bollworms, budworms,

cutworms, armyworms), Coleoptera (e.g., weevils), Hemiptera (e.g., aphids), and others.

Specific examples include Helicoverpa armigera (Cotton Bollworm), Plutella xylostella

(Diamondback Moth), Redlegged Earth Mite, and various species of aphids and caterpillars.

Applicable Crops: It is registered for use on a wide variety of crops, including cotton, cereals

(wheat, corn, sorghum, rice), soybeans, sunflowers, sugar beets, vegetables (tomatoes,

brassicas), and fruit trees.

Resistance Management

The repeated use of alpha-cypermethrin and other Group 3A insecticides can lead to the

development of resistance in pest populations. Resistance in pests like Helicoverpa armigera

and Musca domestica has been documented. To mitigate this risk, integrated pest

management (IPM) strategies are crucial.

Insecticide Rotation: Avoid the repeated use of pyrethroids. Rotate alpha-cypermethrin with

insecticides from different chemical groups with different modes of action.

Monitoring: Regularly monitor pest populations to determine if and when insecticide

application is necessary based on economic thresholds.

Adherence to Label Instructions: Strictly follow the recommended application rates and

timings. Using higher rates for larger larvae may be necessary, but some resistant strains

may not be controlled effectively regardless of the dose. For instance, alpha-cypermethrin
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is noted to be ineffective against synthetic pyrethroid-resistant Helicoverpa armigera larvae

longer than 5 mm.

Data Presentation
Table 1: Recommended Application Rates of Alpha-Cypermethrin (100 g/L EC Formulation)

for Various Crops and Pests.
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Crop Target Pest
Application Rate
(mL/ha)

Critical Comments

Cereals
Cutworms (Agrotis

spp)
75

Apply in the late

afternoon or evening

when larvae are most

active on the soil

surface.

Canola

Native Budworm

(Helicoverpa

punctigera)

200 - 300

Use the higher rate if

larvae are larger than

10 mm. Do not

exceed a total of 400

mL/ha per season.

Redlegged Earth Mite

(Halotydeus

destructor)

100

For post-crop

emergence, apply at

the first sign of pest

activity.

Cotton

Cotton Bollworm

(Helicoverpa

armigera)

120 - 200

Apply when eggs or

small larvae (<5 mm)

are present.

Ineffective against

resistant larvae >5

mm long.

Soybeans, Navy

Beans, Mung Beans

Native Budworm

(Helicoverpa

punctigera)

200 - 300

Use the higher rate for

severe infestations or

when residual activity

is required.

Tomatoes

Tomato Grub, Native

Budworm

(Helicoverpa spp.)

400

Apply when damaging

pest numbers first

appear. Do not apply

to larvae >5 mm in

length.

Brassicas (Broccoli,

Cabbage, Cauliflower)

Cabbage White

Butterfly,

400 Apply when pest

populations indicate.

Repeat treatments
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Diamondback Moth

(Plutella xylostella)

every 7-10 days may

be required for

continuous

reinfestation.

Pastures
Redlegged Earth Mite,

Blue Oat Mite
50

Apply when damaging

pest numbers appear

in economically

damaging proportions.

Table 2: Efficacy of Alpha-Cypermethrin Against Selected Pests.

Pest Species Crop
Concentration
/ Dose

Mortality /
Efficacy

Study Type

Canola Flea

Beetles
Canola

150 g/ha & 300

g/ha

84.19% &

87.17% efficacy,

respectively

Field Trial

Lasioderma

serricorne

(Cigarette beetle)

Stored Tobacco
325 mg/m² (on

nets)

~70% mortality 7

days after 24h

exposure

Laboratory

Bioassay

Ephestia elutella

(Tobacco moth)
Stored Tobacco

325 mg/m² (on

nets)

~99% mortality 7

days after 24h

exposure

Laboratory

Bioassay

Silverleaf

Whitefly, Aphids,

African

Bollworms

Tomato
Impregnated

nets (0.9 mm)

Significant

reduction in pest

population

Field Trial

Stored Grain

Pests (R.

dominica, S.

oryzae, etc.)

Stored Wheat

0.05 mg/kg (in

combination with

spinosad)

Significantly

higher mortality

compared to

single treatments

Laboratory

Bioassay

Experimental Protocols
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Protocol 1: Laboratory Bioassay for Determining LC₅₀ of Alpha-Cypermethrin

This protocol outlines a method for determining the median lethal concentration (LC₅₀) of

alpha-cypermethrin against a target insect species using a topical application or vial residue

method.

1. Materials and Reagents:

Alpha-cypermethrin analytical standard

Acetone (or other suitable solvent)

Glass vials (e.g., 20 mL scintillation vials) or micropipettes

Test insects (reared in a lab or field-collected, consistent age and stage)

Controlled environment chamber (e.g., 27°C ± 2°C, 75% ± 10% RH)

Replication cages or containers

2. Methodology:

Preparation of Stock and Serial Dilutions:

Prepare a stock solution of alpha-cypermethrin in acetone.

Perform serial dilutions to create a range of at least 5-6 test concentrations expected to

cause between 10% and 99% mortality.

Prepare a control solution containing only the solvent.

Vial Residue Method:

Pipette 0.5-1 mL of each concentration (and the control solution) into separate glass vials.

Roll and rotate the vials until the acetone has completely evaporated, leaving a uniform

film of the insecticide on the inner surface.

Prepare at least 3-4 replicate vials per concentration and for the control.
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Insect Exposure:

Introduce a known number of insects (e.g., 20-25 adults) into each treated and control vial.

Cap the vials with perforated lids or cotton plugs to allow for air exchange.

Place the vials in a controlled environment chamber for a fixed exposure period (e.g., 1

hour).

Observation and Data Collection:

After the exposure period, transfer the insects to clean recovery cages containing a food

source (e.g., a sugar solution).

Record mortality at 24 hours post-exposure. An insect is considered dead if it is immobile

or cannot move when gently prodded.

3. Data Analysis:

Calculate the percentage mortality for each concentration.

Correct for control mortality using Abbott's formula if mortality in the control group is between

5% and 20%.

Perform a probit analysis on the dose-response data to calculate the LC₅₀ value, its 95%

confidence intervals, and the slope of the regression line.

Protocol 2: Field Efficacy Trial for Alpha-Cypermethrin

This protocol describes a randomized complete block design (RCBD) to evaluate the field

performance of an alpha-cypermethrin formulation.

1. Experimental Design and Setup:

Location: Select a field with a known history of the target pest infestation.

Design: Use a Randomized Complete Block Design (RCBD) with 3-4 replications (blocks).
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Plot Size: Each plot should be of a uniform size (e.g., 5m x 10m) with buffer zones between

plots to minimize spray drift.

Treatments:

T1: Alpha-cypermethrin at the recommended low rate (e.g., 200 mL/ha).

T2: Alpha-cypermethrin at the recommended high rate (e.g., 300 mL/ha).

T3: A standard reference insecticide (positive control).

T4: Untreated control (negative control).

2. Application of Treatments:

Calibrate spray equipment (e.g., backpack sprayer) to ensure uniform application volume

(e.g., 100-600 L/ha).

Apply the treatments when the pest population reaches a pre-determined action threshold.

Conduct spraying during the cooler parts of the day, such as early morning or late evening,

to maximize efficacy and minimize drift.

3. Data Collection:

Pre-treatment Count: Before application, count the number of target pests (e.g., larvae per

plant) on a set number of randomly selected plants (e.g., 10 plants) within each plot.

Post-treatment Counts: Conduct pest counts at regular intervals after application (e.g., 1, 3,

7, and 14 days) using the same sampling method as the pre-treatment count.

Crop Damage Assessment: If applicable, assess crop damage by rating the level of

defoliation or damage to reproductive parts (e.g., bolls, pods).

Yield Data: At the end of the season, harvest the central rows of each plot to determine the

yield.

4. Data Analysis:
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Calculate the percentage reduction in the pest population for each treatment compared to

the untreated control at each observation interval.

Use Analysis of Variance (ANOVA) to determine if there are significant differences between

the treatments in terms of pest population, crop damage, and yield.

If significant differences are found, use a mean separation test (e.g., Duncan's Multiple

Range Test or Tukey's HSD) to compare the treatment means.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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